![molecular formula C23H20N4O3S B3608620 N-[4-(aminosulfonyl)phenyl]-6,8-dimethyl-2-(4-pyridinyl)-4-quinolinecarboxamide](/img/structure/B3608620.png)
N-[4-(aminosulfonyl)phenyl]-6,8-dimethyl-2-(4-pyridinyl)-4-quinolinecarboxamide
Overview
Description
N-[4-(aminosulfonyl)phenyl]-6,8-dimethyl-2-(4-pyridinyl)-4-quinolinecarboxamide, commonly known as ADQ-697, is a chemical compound that has gained significant attention in the scientific community due to its potential as a therapeutic agent for various diseases. ADQ-697 belongs to the class of quinolinecarboxamide compounds and has been studied extensively for its biological and pharmacological properties.
Mechanism of Action
The mechanism of action of ADQ-697 involves the inhibition of the enzyme, phosphodiesterase 4 (PDE4), which is responsible for the breakdown of cyclic adenosine monophosphate (cAMP). By inhibiting PDE4, ADQ-697 increases the levels of cAMP, which in turn, activates protein kinase A (PKA) and downstream signaling pathways. The activation of PKA and downstream signaling pathways leads to the anti-inflammatory and neuroprotective effects of ADQ-697.
Biochemical and Physiological Effects
ADQ-697 has been shown to exert several biochemical and physiological effects, including the inhibition of pro-inflammatory cytokines such as TNF-α and IL-6, reduction of oxidative stress, and neuroprotection. ADQ-697 has also been shown to improve cognitive function and memory in animal models.
Advantages and Limitations for Lab Experiments
ADQ-697 has several advantages for lab experiments, including its high potency and selectivity for PDE4 inhibition, which makes it a valuable tool for studying the role of PDE4 in various diseases. However, ADQ-697 also has limitations, including its poor solubility in aqueous solutions, which can affect its bioavailability and limit its use in in vivo studies.
Future Directions
Several future directions for research on ADQ-697 include the development of more efficient synthesis methods, the optimization of its pharmacokinetic properties, and the evaluation of its therapeutic potential in various diseases. Additionally, the identification of novel targets and signaling pathways affected by ADQ-697 can provide new insights into the mechanisms of action of this compound and its potential therapeutic applications.
Scientific Research Applications
ADQ-697 has been extensively studied for its potential therapeutic applications in various diseases, including cancer, inflammation, and neurological disorders. Several studies have reported the anti-inflammatory properties of ADQ-697, which can potentially be used to treat chronic inflammatory disorders such as rheumatoid arthritis and inflammatory bowel disease.
properties
IUPAC Name |
6,8-dimethyl-2-pyridin-4-yl-N-(4-sulfamoylphenyl)quinoline-4-carboxamide | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H20N4O3S/c1-14-11-15(2)22-19(12-14)20(13-21(27-22)16-7-9-25-10-8-16)23(28)26-17-3-5-18(6-4-17)31(24,29)30/h3-13H,1-2H3,(H,26,28)(H2,24,29,30) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WTPKOZVIKGALSH-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C2C(=C1)C(=CC(=N2)C3=CC=NC=C3)C(=O)NC4=CC=C(C=C4)S(=O)(=O)N)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H20N4O3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
432.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.